Cas no 266686-75-3 ((+)-18-Methoxycoronaridine Hydrochloride)

• Product Name: (+)-18-Methoxycoronaridine Hydrochloride
• CAS No: 266686-75-3
• MF: C₂₂H₂₉ClN₂O₃
• MW: 404.930265188217
• CID: 1062091
• PubChem ID: 76970974
• Update Time: 2025-10-05

(+)-18-Methoxycoronaridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+)-18-Methoxycoronaridine Hydrochloride
• (+)-18-Methoxycorona
• UNII-JU8HJ46LXD
• 18-Methoxycoronaridine hydrochloride, (+)-
• 266686-75-3
• IBOGAMINE-18-CARBOXYLIC ACID, 21-METHOXY-, METHYL ESTER, HYDROCHLORIDE (1:1), (2.ALPHA.,4.ALPHA.,5.BETA.,6.ALPHA.,18.BETA.)-
• Ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester, hydrochloride (1:1), (2alpha,4alpha,5beta,6alpha,18beta)-
• JU8HJ46LXD
• IBOGAMINE-18-CARBOXYLIC ACID, 21-METHOXY-, METHYL ESTER, MONOHYDROCHLORIDE, (2.ALPHA.,4.ALPHA.,5.BETA.,6.ALPHA.,18.BETA.)-
• Ibogamine-18-carboxylic acid, 21-methoxy-, methyl ester, monohydrochloride, (2alpha,4alpha,5beta,6alpha,18beta)-
• methyl (1R,15S,17S,18R)-17-(2-methoxyethyl)-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8-tetraene-1-carboxylate;hydrochloride
• Zolunicant hydrochloride, (+)-

• Inchi： 1S/C22H28N2O3.ClH/c1-26-10-8-15-11-14-12-22(21(25)27-2)19-17(7-9-24(13-14)20(15)22)16-5-3-4-6-18(16)23-19;/h3-6,14-15,20,23H,7-13H2,1-2H3;1H/t14-,15+,20+,22-;/m0./s1
• InChI Key： CVBFKKVQGICEBT-RUSJTEGESA-N
• SMILES： Cl.O(C)C([C@@]12C3=C(C4C=CC=CC=4N3)CCN3C[C@@H](C[C@@H](CCOC)[C@@H]31)C2)=O

Computed Properties

• Exact Mass: 404.1866705g/mol
• Monoisotopic Mass: 404.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on (+)-18-Methoxycoronaridine Hydrochloride

Recent Advances in (+)-18-Methoxycoronaridine Hydrochloride (CAS: 266686-75-3) Research: A Comprehensive Review

(+)-18-Methoxycoronaridine Hydrochloride (CAS: 266686-75-3) is a derivative of the iboga alkaloid family, which has garnered significant attention in recent years due to its potential therapeutic applications in addiction treatment and neuropharmacology. This compound, with its unique chemical structure and pharmacological profile, has been the subject of numerous studies aimed at understanding its mechanism of action and potential clinical benefits. The current research landscape highlights its role as a promising candidate for addressing substance use disorders, particularly opioid and cocaine addiction, as well as its neuroprotective properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the effects of (+)-18-Methoxycoronaridine Hydrochloride. Research indicates that this compound acts as an antagonist at α3β4 nicotinic acetylcholine receptors (nAChRs), which are implicated in the reward pathways of the brain. By modulating these receptors, (+)-18-Methoxycoronaridine Hydrochloride may reduce cravings and withdrawal symptoms associated with drug dependence. Furthermore, preclinical studies have demonstrated its efficacy in reducing self-administration of opioids and cocaine in animal models, suggesting its potential as a pharmacotherapeutic agent.

In addition to its anti-addictive properties, (+)-18-Methoxycoronaridine Hydrochloride has shown promise in neuroprotection. Recent findings suggest that it may mitigate neuroinflammation and oxidative stress, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. These effects are thought to be mediated through its interaction with various neurotransmitter systems and its ability to modulate glial cell activity. However, further research is needed to fully understand its neuroprotective mechanisms and to evaluate its safety and efficacy in human clinical trials.

The synthesis and optimization of (+)-18-Methoxycoronaridine Hydrochloride have also been areas of active research. Advances in synthetic chemistry have enabled the production of high-purity batches of the compound, which is critical for both preclinical and clinical studies. Researchers are also exploring structural analogs to enhance its pharmacological properties, such as bioavailability and receptor specificity. These efforts are aimed at developing more effective and safer derivatives for therapeutic use.

Despite the promising findings, challenges remain in the development of (+)-18-Methoxycoronaridine Hydrochloride as a mainstream therapeutic agent. Issues such as pharmacokinetics, potential side effects, and the need for large-scale clinical trials must be addressed. Nevertheless, the growing body of evidence supports its potential as a valuable tool in the treatment of addiction and neurodegenerative disorders. Future research directions may include combination therapies with existing medications and the exploration of its effects on other neurotransmitter systems.

In conclusion, (+)-18-Methoxycoronaridine Hydrochloride (CAS: 266686-75-3) represents a significant advancement in the field of neuropharmacology and addiction medicine. Its unique mechanism of action, coupled with its neuroprotective effects, positions it as a promising candidate for further development. Continued research and clinical validation will be essential to unlock its full therapeutic potential and to address the unmet medical needs in addiction and neurodegenerative diseases.